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methanesulfonyl azide safety data and hazards

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methanesulfonyl azide

CAS No.: 1516-70-7

Cat. No.: S1503329

Chemical Properties and Primary Hazards

Methanesulfonyl azide (also known as Mesyl azide) is an organic azide used primarily as a reagent for

producing diazo compounds [1]. Its fundamental properties and hazards are summarized below.

Property Detail

Molecular Formula CH3N30,S [1]

Molar Mass 121.12 g-mol™ [1]

Melting Point 18 °C (64 °F) [1]
Decomposition Begins at 120 °C (248 °F) [1]
Primary Hazard Explosive [1]

Safe Handling and Emergency Protocols

The explosive nature of methanesulfonyl azide dictates stringent handling procedures. General safety

principles for azide compounds from a detailed organic synthesis procedure are highly applicable [2].
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Engineering Controls & Personal Protective Equipment (PPE)

¢ Ventilation: Always perform procedures in an efficient fume hood to prevent inhalation of toxic
vapors and protect against explosive hazards [2].

e PPE: Use standard laboratory PPE, including safety glasses, gloves, and a lab coat. Due to the
explosion risk, a face shield is recommended when handling larger quantities.

Operational Practices

¢ Impact Sensitivity: While one sulfonyl azide (p-acetamidobenzenesulfonyl azide) was noted
to have no impact sensitivity, proper caution should be exercised with all azide compounds [2].

e Temperature Control: Avoid heating above 80°C, as decomposition can occur, leading to
discoloration (browning) and increasing the risk of violent reaction [1] [2].

¢ In Situ Preparation: To mitigate the risks of storing and handling the isolated compound, consider
preparing methanesulfonyl azide in situ (in the same reaction vessel). This method is recognized
as advantageous for avoiding explosion hazards [1].

Spill and Waste Management

¢ Spill Procedure: In case of a spill, evacuate the area immediately. Only trained personnel with
appropriate protective equipment should handle cleanup. Contaminated materials should be disposed
of as hazardous azide waste.

e Waste Disposal: Filtrates containing excess sodium azide must be destroyed prior to disposal
[2]. Consult your institution's environmental health and safety department for specific protocols.

Experimental Procedure for Preparation

The following methodology for preparing p-acetamidobenzenesulfonyl azide is analogous to
the synthesis of methanesulfonyl azide and highlights key safety steps [2].
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Synthesis workflow for sulfonyl azide, highlighting critical temperature control [2].

Key Steps and Safety Notes [2]:
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¢ Reagents: The reaction uses p-acetamidobenzenesulfonyl chloride and sodium azide in a
mixture of acetone and water.

o Temperature Control during Recrystallization: The azide product must be recrystallized from
toluene while maintaining the temperature below 80°C to prevent decomposition.

e Scale: The procedure can be successfully performed on a 0.50-mole scale.

Regulatory Status

Methanesulfonyl azide is not specifically listed in the search results from the European Chemicals Agency
(ECHA) restricted substances list or Candidate List of substances of very high concern (SVHC) [3] [4].
However, this does not preclude general legal obligations for safe handling under laws like the EU's REACH

regulation.

Key Recommendations for Researchers

e Prioritize In Situ Preparation: Given the explicit safety warning, using methanesulfonyl azide
generated in situ is the strongly recommended approach to minimize the risk of explosion [1].

e Assume Toxicity: Handle with all precautions for highly toxic and volatile compounds, using rigorous
skin, eye, and inhalation protection.

e Consult Specific SDS: For definitive first-aid measures, fire-fighting procedures, and exact personal
protective equipment (PPE), you must obtain and consult a complete Safety Data Sheet from a
commercial supplier.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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4. Candidate List of substances of very high concern for ... - ECHA [echa.europa.eu]
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1503329#methanesulfonyl-

azide-safety-data-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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